Cas no 643043-53-2 (1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate)
643043-53-2 structure
Product Name:1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate
CAS No:643043-53-2
MF:C12H22N2O3
MW:242.314683437347
CID:5667129
Update Time:2023-09-11
1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
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- 1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate
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- Inchi: 1S/C12H22N2O3/c1-12(2,3)17-11(16)13-9-7-5-6-8-14(4)10(9)15/h9H,5-8H2,1-4H3,(H,13,16)/t9-/m0/s1
- InChI Key: SWINVBZVWRAGFO-VIFPVBQESA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@H]1CCCCN(C)C1=O
Experimental Properties
- Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 110 °C
- Boiling Point: 392.9±31.0 °C(Predicted)
- pka: 11.38±0.20(Predicted)
1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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